Cas no 2171212-94-3 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid
- 2171212-94-3
- (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid
- EN300-1485341
-
- Inchi: 1S/C28H28N2O5/c1-16(2)25(27(32)33)30-26(31)18-13-8-14-24(17(18)3)29-28(34)35-15-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-14,16,23,25H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m0/s1
- InChI Key: KNFCEDVQQFLLFI-VWLOTQADSA-N
- SMILES: O(C(NC1=CC=CC(C(N[C@H](C(=O)O)C(C)C)=O)=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485341-1.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1485341-50mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 50mg |
$1836.0 | 2023-09-28 | ||
| Enamine | EN300-1485341-100mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 100mg |
$1923.0 | 2023-09-28 | ||
| Enamine | EN300-1485341-250mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 250mg |
$2011.0 | 2023-09-28 | ||
| Enamine | EN300-1485341-500mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 500mg |
$2098.0 | 2023-09-28 | ||
| Enamine | EN300-1485341-1000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 1000mg |
$2186.0 | 2023-09-28 | ||
| Enamine | EN300-1485341-2500mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 2500mg |
$4286.0 | 2023-09-28 | ||
| Enamine | EN300-1485341-5000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 5000mg |
$6339.0 | 2023-09-28 | ||
| Enamine | EN300-1485341-10000mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-3-methylbutanoic acid |
2171212-94-3 | 10000mg |
$9400.0 | 2023-09-28 |
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid
Comprehensive Overview of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid (CAS No. 2171212-94-3)
The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid (CAS No. 2171212-94-3) is a highly specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug discovery, bioconjugation, and proteomics studies.
In recent years, the demand for Fmoc-protected amino acids like (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly relevant in the development of targeted drug delivery systems and biomarker identification. Its CAS No. 2171212-94-3 is often queried in scientific databases, reflecting its importance in high-throughput screening and medicinal chemistry.
The Fmoc group in this molecule serves as a temporary protecting group for the amino functionality, enabling selective deprotection during peptide chain elongation. This property is critical for synthesizing complex polypeptides with high purity. Additionally, the compound's methylphenylformamido moiety contributes to its stability under acidic and basic conditions, making it suitable for diverse chemical modifications.
From an SEO perspective, users frequently search for terms like "Fmoc-amino acid applications," "CAS 2171212-94-3 supplier," and "peptide synthesis reagents." These queries highlight the compound's relevance in biotechnology and academic research. Moreover, its role in cancer research and neurodegenerative disease studies aligns with trending topics in life sciences, further boosting its visibility in search engines.
Quality control of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid is paramount, as impurities can affect peptide yield and biological activity. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity. Researchers also prioritize storage conditions, as the compound's Fmoc group is sensitive to light and moisture.
In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid (CAS No. 2171212-94-3) remains a cornerstone in peptide chemistry. Its applications span from therapeutic development to material science, underscoring its versatility. As the scientific community continues to explore precision medicine and bioengineering, this compound will likely maintain its prominence in cutting-edge research.
2171212-94-3 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)